Cas no 910635-40-4 (5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid)
910635-40-4 structure
Product Name:5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid
CAS No:910635-40-4
MF:C11H14O2S
MW:210.292662143707
CID:1958729
PubChem ID:57508882
Update Time:2025-04-21
5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-5,5-dimethyl-
- 5,5-dimethyl-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid
- 5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid
- P13040
- SCHEMBL1854014
- DB-340601
- 5,5-Dimethyl-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic acid
- 5,5-Dimethyl-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylicacid
- GBWOOJHXGVEEMJ-UHFFFAOYSA-N
- 910635-40-4
- CS-0058082
-
- Inchi: 1S/C11H14O2S/c1-11(2)4-3-8-7(5-11)6-14-9(8)10(12)13/h6H,3-5H2,1-2H3,(H,12,13)
- InChI Key: GBWOOJHXGVEEMJ-UHFFFAOYSA-N
- SMILES: S1C=C2C(=C1C(=O)O)CCC(C)(C)C2
Computed Properties
- Exact Mass: 210.07145086g/mol
- Monoisotopic Mass: 210.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 65.5Ų
5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM468019-1g |
Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-5,5-dimethyl- |
910635-40-4 | 95%+ | 1g |
$1336 | 2024-07-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA037-100MG |
5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid |
910635-40-4 | 95% | 100MG |
¥ 2,046.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA037-250MG |
5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid |
910635-40-4 | 95% | 250MG |
¥ 3,273.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA037-500MG |
5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid |
910635-40-4 | 95% | 500MG |
¥ 5,451.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA037-1G |
5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid |
910635-40-4 | 95% | 1g |
¥ 8,177.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA037-5G |
5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid |
910635-40-4 | 95% | 5g |
¥ 24,532.00 | 2023-04-13 | |
| Ambeed | A609897-1g |
5,5-Dimethyl-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic acid |
910635-40-4 | 98% | 1g |
$2224.0 | 2025-04-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA037-100mg |
5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid |
910635-40-4 | 95% | 100mg |
¥2232.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA037-250mg |
5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid |
910635-40-4 | 95% | 250mg |
¥3571.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA037-500mg |
5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid |
910635-40-4 | 95% | 500mg |
¥5947.0 | 2024-04-16 |
5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
910635-40-4 (5,5-dimethyl-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid) Related Products
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